Cas no 138642-46-3 (3-Pyridinecarboxylic acid, 2,6-diethyl-1,4-dihydro-4-oxo-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 2,6-diethyl-1,4-dihydro-4-oxo-, methyl ester
• CAS No: 138642-46-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1254000
• PubChem ID: 14950476
• Update Time: 2025-04-20

3-Pyridinecarboxylic acid, 2,6-diethyl-1,4-dihydro-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2,6-diethyl-1,4-dihydro-4-oxo-, methyl ester
• 2,6-diethyl-1,4-dihydro-4-oxo-3-Pyridinecarboxylic acid methyl ester
• 154266-11-2
• VUTBREMMKDUOKW-UHFFFAOYSA-N
• DB-355334
• methyl 2,6-diethyl-1,4-dihydro-4-oxopyridine-3carboxylate
• SCHEMBL3184092
• DB-355335
• methyl 2,6-diethyl-1,4-dihydro-4-oxopyridine-3-carboxylate
• methyl 2,6-diethyl-4-oxo-1,4-dihydropyridine-3-carboxylate
• 138642-46-3
• 2,6-diethyl-4-hydroxy-3-Pyridinecarboxylic acid methyl ester
• SCHEMBL9430194

• Inchi： 1S/C11H15NO3/c1-4-7-6-9(13)10(11(14)15-3)8(5-2)12-7/h6H,4-5H2,1-3H3,(H,12,13)
• InChI Key： VUTBREMMKDUOKW-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC)NC(=C1C(=O)OC)CC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų